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Compound of Interest

Compound Name: Testosterone phenylpropionate

Cat. No.: B159571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical
formula of testosterone phenylpropionate, an anabolic-androgenic steroid and a synthetic
ester of testosterone. This document details its physicochemical properties and outlines a
standard methodology for its characterization.

Core Data Summary

The fundamental molecular properties of testosterone phenylpropionate are summarized in
the table below for quick reference.

Property Value
Molecular Formula C2sH3603[1][2][3][4]
Molecular Weight 420.6 g/mol [1][3][5]

Testosterone 17-phenylpropionate, Testosterone
Synonyms phenpropionate, Testosterone
hydrocinnamate[3][6]

C17pB phenylpropionate ester of testosterone[1]

[6]

Chemical Structure
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Structural Relationship and Formation

Testosterone phenylpropionate is synthesized through the esterification of testosterone with
phenylpropionic acid. This process involves the formation of an ester linkage at the 17-beta
hydroxyl group of the testosterone molecule. The addition of the phenylpropionate group
increases the compound's lipophilicity and extends its duration of action compared to
unmodified testosterone.

Reactants

Testosterone Product
(C19H2802) Esterification

Testosterone Phenylpropionate
(C28H3603)

Phenylpropionic Acid
(CoH1002)

Click to download full resolution via product page

Caption: Formation of Testosterone Phenylpropionate.

Experimental Protocol: Determination of Molecular
Weight and Formula by Mass Spectrometry

The molecular weight and formula of testosterone phenylpropionate can be reliably
determined using mass spectrometry. The following protocol is a generalized methodology
based on common practices for the analysis of steroid esters.[7][8][9]

Objective: To confirm the molecular weight and elemental composition of testosterone
phenylpropionate.

Instrumentation:
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e Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) (GC-MS) or Liquid
Chromatograph (LC) coupled to a tandem Mass Spectrometer (MS/MS) (LC-MS/MS).

« lonization source: Electron lonization (EI) or Chemical lonization (ClI) for GC-MS;
Electrospray lonization (ESI) for LC-MS.

Materials:

Testosterone phenylpropionate reference standard.

Appropriate solvents for sample dissolution (e.g., methanol, acetonitrile).

Mobile phase for LC-MS (e.g., a gradient of water and acetonitrile with a small percentage of
formic acid).

Carrier gas for GC-MS (e.g., helium).
Methodology:
e Sample Preparation:

o Accurately weigh a small amount of the testosterone phenylpropionate reference
standard.

o Dissolve the standard in a suitable solvent to a known concentration (e.g., 1 mg/mL).

o Further dilute the stock solution to a working concentration appropriate for the instrument's
sensitivity (e.g., 1-10 pg/mL).

o Chromatographic Separation (if applicable):

o For GC-MS: Inject the sample into the GC. The testosterone ester is volatilized and
separated from any impurities on a capillary column. The separated components then
enter the mass spectrometer.

o For LC-MS: Inject the sample into the LC system. The sample is separated on a reversed-
phase column using a suitable mobile phase gradient. The eluent from the column is
directed to the mass spectrometer's ion source.
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e Mass Spectrometric Analysis:

o lonization: The sample molecules are ionized in the ion source. For El, high-energy
electrons bombard the molecules, leading to fragmentation and the formation of a
molecular ion (M™*). For ClI, a reagent gas is used to produce less fragmentation and a
more prominent protonated molecule ([M+H]*). ESI is a soft ionization technique that
typically produces protonated molecules.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the
mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The detector records the abundance of each ion at a specific m/z.

o Data Analysis:

o The resulting mass spectrum will show a peak corresponding to the molecular ion or the
protonated molecule.

o For testosterone phenylpropionate (C2sH360s3), the expected m/z of the molecular ion
[M]* would be approximately 420.27. The protonated molecule [M+H]* would have an m/z
of approximately 421.27.

o High-resolution mass spectrometry can be used to determine the exact mass, which can
then be used to confirm the elemental composition (molecular formula).

o The fragmentation pattern observed in the mass spectrum can provide structural
information, further confirming the identity of the compound. Common fragments for
testosterone esters include the loss of the ester side chain, resulting in an ion
corresponding to the testosterone core.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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